Cas no 1797573-54-6 (N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-5-methyl-1,2-oxazole-3-carboxamide)

• Product Name: N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-5-methyl-1,2-oxazole-3-carboxamide
• CAS No: 1797573-54-6
• MF: C₁₇H₁₉N₅O₂
• MW: 325.365062952042
• CID: 5405602
• Update Time: 2025-07-02

N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-5-methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl]-5-methyl-1,2-oxazole-3-carboxamide
• N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-5-methyl-1,2-oxazole-3-carboxamide

• Inchi： 1S/C17H19N5O2/c1-12-9-15(21-24-12)17(23)20-11-13-4-7-22(8-5-13)16-14(10-18)3-2-6-19-16/h2-3,6,9,13H,4-5,7-8,11H2,1H3,(H,20,23)
• InChI Key： CHZXHGLLOOPQFC-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NCC2CCN(C3=NC=CC=C3C#N)CC2)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-5-methyl-1,2-oxazole-3-carboxamide

Professional Introduction to N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl]-5-methyl-1,2-oxazole-3-carboxamide (CAS No. 1797573-54-6)

N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl]-5-methyl-1,2-oxazole-3-carboxamide, identified by its CAS number 1797573-54-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly its piperidine and oxazole moieties, contribute to its potential as a pharmacophore in the design of novel therapeutic agents.

The chemical structure of N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl]-5-methyl-1,2-oxazole-3-carboxamide incorporates several key functional groups that are critical for its biological activity. The 3-cyanopyridin-2-yl substituent introduces a cyano group, which is known to enhance the bioavailability and binding affinity of small molecules to biological targets. Additionally, the piperidin-4-yl moiety provides a rigid framework that can stabilize the three-dimensional conformation of the molecule, thereby influencing its interactions with biological receptors. The presence of the 5-methyl-1,2-oxazole ring further enhances the compound's potential as a drug candidate by contributing to its solubility and metabolic stability.

In recent years, there has been a growing interest in the development of novel compounds that target various therapeutic areas, including oncology, inflammation, and central nervous system disorders. N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl]-5-methyl-1,2-oxazole-3-carboxamide has been studied for its potential applications in these fields due to its unique structural and functional properties. Research has demonstrated that this compound exhibits inhibitory activity against several key enzymes and receptors involved in disease pathways. For instance, studies have shown that it can modulate the activity of enzymes such as Janus kinases (JAKs) and tyrosine kinases, which are implicated in various inflammatory and autoimmune diseases.

The pharmacological profile of N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl]-5-methyl-1,2-oxazole-carboxamide has been further investigated through both in vitro and in vivo studies. In vitro assays have revealed that this compound demonstrates high selectivity for its target enzymes, minimizing off-target effects. Additionally, preclinical studies have shown that it exhibits favorable pharmacokinetic properties, including good oral bioavailability and reasonable metabolic stability. These findings suggest that N-{[1-(3-cyanopyridin--2-y)piperidin--4-y)methy]-5-methyl-l,2-o-xazole--3--carboxamide may have potential as a lead compound for further drug development.

The synthesis of N-{[1-(3-cyanopyridin--2-y)piperidin--4-y)methy]-5-methyl-l,l--o-xazole--3--carboxamide is a complex process that requires careful optimization to ensure high yield and purity. The synthesis typically involves multiple steps, including the formation of the piperidine ring followed by the introduction of the oxazole moiety. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For example, catalytic methods have been developed to streamline certain reaction steps, reducing the need for harsh conditions and minimizing waste generation.

The role of computational chemistry in the study of N-{[1-(3-cyanopyridin--2-y)piperidine)-4-y)methy]-5-methyl-l,l--o-xazole--3--carboxamide cannot be overstated. Molecular modeling techniques have been employed to predict the binding modes of this compound to biological targets such as kinases and receptors. These predictions have guided experimental efforts by providing insights into optimal binding orientations and necessary modifications for enhanced activity. Furthermore, computational studies have helped in understanding the metabolic pathways by which this compound is processed in vivo.

In conclusion, N-{[1-(3-cyanopyridine)-2-y)piperidine)-4-y)methy]-5-methyl-l,l--o-xazole--3--carboxamide (CAS No. 1797573---54---6) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like N-{[l-(3-cyanopyridine)-2-y)piperidine)-4-y)methy]-5-methyl-l,l--o-xazole---34---carboxamide will play an increasingly important role in the discovery and development of novel therapeutic agents.